Cas no 1020157-01-0 (N-2 Trityl Olmesartan Medoxomil)

• Product Name: N-2 Trityl Olmesartan Medoxomil
• CAS No: 1020157-01-0
• MF: C₄₈H₄₄N₆O₆
• MW: 800.899571418762
• CID: 2190730
• PubChem ID: 10700531
• Update Time: 2025-04-21

N-2 Trityl Olmesartan Medoxomil Chemical and Physical Properties

Names and Identifiers

• N2-trityl olmesartan medoxomil
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 5-(2-hydroxypropan-2-yl)-2-propyl-3-[[4-[2-(2-trityltetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylate
• Trityl Olmesartan Medoxomil
• KKYFOXOGKNDKRS-UHFFFAOYSA-N
• Olmesartan Medoxomil EP Impurity D
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(2-trityl-2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylate
• UNII-KIU4Z454AM
• 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-1-((2'-(2-(triphenylmethyl)-2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
• KIU4Z454AM
• N-2 Trityl Olmesartan Medoxomil
• OLMESARTAN MEDOXOMIL IMPURITY D [EP IMPURITY]
• Olmesartan medoxomil impurity D [EP]
• SCHEMBL94332
• 1020157-01-0
• Q27282272
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-((2'-((2-triphenylmethyl)-2H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-imidazole-5-carboxylate
• N2-Tritylolmesartan medoxomil
• OLMESARTAN MEDOXOMIL IMPURITY D (EP IMPURITY)
• 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-(5-methyl-2-oxo-1,3-d ioxol-4-yl)1H-Imidazole-5-carboxylic acid methyl ester
• IH139102
• Olmesartan medoxomil impurity D
• N-2Trityl olmesartan medoxomil;Olmesartan impurity D;5-(1-Hydroxy-1-methyl-ethyl)-2-propyl-3-[2'-(2-trityl-2H-tetrazol-5-yl)-bipheny l-4-ylmethyl]-3H-imidazole-4-carboxylic acid 5-methyl-2-oxo-[1,3]dioxol-4-ylmethyl ester

• Inchi： 1S/C48H44N6O6/c1-5-17-41-49-43(47(3,4)57)42(45(55)58-31-40-32(2)59-46(56)60-40)53(41)30-33-26-28-34(29-27-33)38-24-15-16-25-39(38)44-50-52-54(51-44)48(35-18-9-6-10-19-35,36-20-11-7-12-21-36)37-22-13-8-14-23-37/h6-16,18-29,57H,5,17,30-31H2,1-4H3
• InChI Key： KKYFOXOGKNDKRS-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=C(C(=O)OCC2=C(C)OC(=O)O2)N(CC2C=CC(=CC=2)C2=CC=CC=C2C2N=NN(C(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)N=2)C(CCC)=N1

Computed Properties

• Exact Mass: 800.33223314g/mol
• Monoisotopic Mass: 800.33223314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 60
• Rotatable Bond Count: 15
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.0E-6 g/L) (25 ºC),